Cas no 10441-36-8 (2-(6-Hydroxy-2-naphthalenyl)oxyacetic Acid)

• Product Name: 2-(6-Hydroxy-2-naphthalenyl)oxyacetic Acid
• CAS No: 10441-36-8
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 199216
• Update Time: 2025-05-20

2-(6-Hydroxy-2-naphthalenyl)oxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(6-hydroxy-2-naphthalenyl)oxy]-
• 2-[(6-Hydroxy-2-naphthalenyl)oxy]acetic Acid
• 2-(6-hydroxynaphthalen-2-yl)oxyacetic acid
• [(6-Hydroxy-2-naphthalenyl)oxy]acetic Acid
• 2-(6-Hydroxy-2-naphthalenyl)oxyacetic Acid

• Inchi： 1S/C12H10O4/c13-10-3-1-9-6-11(16-7-12(14)15)4-2-8(9)5-10/h1-6,13H,7H2,(H,14,15)
• InChI Key： VTKLOBJSPNLFHC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=C2C=C(C=CC2=C1)O

Computed Properties

• Exact Mass: 218.05800

Experimental Properties

• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 66.76000
• LogP: 2.00880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-(6-Hydroxy-2-naphthalenyl)oxyacetic Acid

Introduction to 2-(6-Hydroxy-2-naphthalenyl)oxyacetic Acid (CAS No. 10441-36-8)

2-(6-Hydroxy-2-naphthalenyl)oxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 10441-36-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This organic acid, characterized by its naphthalene derivative and hydroxyl functional group, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and biochemical pathways. The molecular structure of this compound, featuring a hydroxylated naphthalene ring linked to an oxyacetic acid moiety, provides a unique framework for exploring its pharmacological properties and potential therapeutic benefits.

The compound’s structure is particularly noteworthy for its ability to interact with various biological targets. The presence of the hydroxyl group on the naphthalene ring enhances its solubility in polar environments, making it a suitable candidate for aqueous-based biological assays. Additionally, the oxyacetic acid portion of the molecule suggests potential roles in metabolic pathways and enzyme inhibition, which are critical areas of study in medicinal chemistry. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with proteins, providing insights into its mechanism of action.

In the realm of drug discovery, 2-(6-Hydroxy-2-naphthalenyl)oxyacetic acid has been explored as a lead compound for developing novel therapeutic agents. Its structural features make it a promising scaffold for modulating enzyme activity in diseases such as cancer, inflammation, and metabolic disorders. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in cell signaling pathways. These findings have spurred further investigation into its potential as an anti-cancer agent, with preclinical studies demonstrating promising results in cell culture and animal models.

The synthesis of 2-(6-Hydroxy-2-naphthalenyl)oxyacetic acid involves multi-step organic reactions that highlight the compound’s synthetic utility. Traditional methods include nucleophilic aromatic substitution followed by hydroxylation and carboxylation steps. However, modern synthetic approaches have leveraged catalytic methods to improve yield and reduce environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the naphthalene core efficiently. These advancements not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and hazardous byproducts.

From a biochemical perspective, 6-Hydroxy-2-naphthalenyl derivatives are known for their ability to influence various cellular processes. The hydroxyl group on the naphthalene ring can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This property has been exploited in designing molecules that selectively inhibit specific enzymes or receptors. Moreover, the oxyacetic acid moiety can engage in ionic interactions with charged residues on proteins, further modulating their activity. Such interactions are crucial for developing drugs that target ion channelopathies or other disorders linked to protein function.

Recent research has also explored the role of oxyacetic acid derivatives in metabolic regulation. Oxyacetic acids are known intermediates in glycolysis and other metabolic pathways, playing key roles in energy production and biosynthesis. By studying compounds like 2-(6-Hydroxy-2-naphthalenyl)oxyacetic acid, scientists aim to uncover new insights into how these intermediates influence cellular metabolism under different physiological conditions. Such knowledge could lead to the development of drugs that modulate metabolic pathways for therapeutic purposes, such as treating obesity or diabetes.

The pharmacokinetic properties of 2-(6-Hydroxy-2-naphthalenyl)oxyacetic acid are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its use in clinical settings. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to track the compound’s fate within biological systems accurately. These studies have revealed that the hydroxyl group influences its solubility and permeability across biological membranes, which are critical factors for drug bioavailability.

In conclusion,2-(6-Hydroxy-2-naphthalenyl)oxyacetic acid (CAS No. 10441-36-8) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for exploring enzyme inhibition, metabolic regulation, and drug development strategies. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in advancing our understanding of biological processes and developing innovative treatments for various diseases.